Cas no 866251-86-7 (4-nitro-1-(propan-2-yl)-1H-imidazole)
4-Nitro-1-(propan-2-yl)-1H-imidazole is a nitro-substituted imidazole derivative with a propan-2-yl (isopropyl) group at the 1-position. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized imidazole core, which serves as a versatile scaffold for further chemical modifications. The nitro group enhances reactivity, making it suitable for nucleophilic substitution or reduction reactions, while the isopropyl substituent may influence steric and electronic properties. Its well-defined structure and stability under standard conditions make it a useful intermediate in the development of heterocyclic compounds, particularly in medicinal chemistry applications where imidazole-based motifs are prevalent.
866251-86-7 structure
Product Name:4-nitro-1-(propan-2-yl)-1H-imidazole
CAS No:866251-86-7
MF:C6H9N3O2
MW:155.154560804367
CID:1119639
PubChem ID:26793695
Update Time:2025-05-28
4-nitro-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methylethyl)-4-nitro-1H-Imidazole
- 1-isopropyl-4-nitroimidazole
- 4-nitro-1-(propan-2-yl)-1H-imidazole
- E87399
- EN300-1166864
- CS-0223796
- SCHEMBL574245
- AKOS034147765
- MFCD07636721
- Z1617996548
- 866251-86-7
- 1-Isopropyl-4-nitro-1H-imidazole
- LXGQVQUYSTYSSX-UHFFFAOYSA-N
- 4-nitro-1-propan-2-ylimidazole
- DB-312222
-
- Inchi: 1S/C6H9N3O2/c1-5(2)8-3-6(7-4-8)9(10)11/h3-5H,1-2H3
- InChI Key: LXGQVQUYSTYSSX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN(C=N1)C(C)C)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.6Ų
4-nitro-1-(propan-2-yl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM415917-1g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95%+ | 1g |
$906 | 2023-01-19 | |
| Enamine | EN300-1166864-0.05g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 0.05g |
$174.0 | 2023-07-06 | |
| Enamine | EN300-1166864-0.1g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 0.1g |
$257.0 | 2023-07-06 | |
| Enamine | EN300-1166864-0.25g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 0.25g |
$367.0 | 2023-07-06 | |
| Enamine | EN300-1166864-0.5g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 0.5g |
$579.0 | 2023-07-06 | |
| Enamine | EN300-1166864-1.0g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 1.0g |
$743.0 | 2023-07-06 | |
| Enamine | EN300-1166864-2.5g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 2.5g |
$1454.0 | 2023-07-06 | |
| Enamine | EN300-1166864-5.0g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 5.0g |
$2152.0 | 2023-07-06 | |
| Enamine | EN300-1166864-10.0g |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 10.0g |
$3191.0 | 2023-07-06 | |
| 1PlusChem | 1P01E2OZ-50mg |
4-nitro-1-(propan-2-yl)-1H-imidazole |
866251-86-7 | 95% | 50mg |
$269.00 | 2024-04-21 |
4-nitro-1-(propan-2-yl)-1H-imidazole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
866251-86-7 (4-nitro-1-(propan-2-yl)-1H-imidazole) Related Products
- 13230-05-2(1-ethyl-4-nitro-1H-Imidazole)
- 395074-87-0(cis-3-(4-Nitro-1H-imidazol-1-yl)cyclobutanamine)
- 1193639-02-9(1-Cyclopropyl-4-nitro-1H-imidazole)
- 153563-42-9(4-nitro-1-(2-propyn-1-yl)-1H-Imidazole)
- 35179-52-3(1H-Imidazole,2-methyl-1-(1-methylethyl)-4-nitro-)
- 13230-17-6(4-nitro-1H-Imidazole-1-propanol)
- 1200606-09-2(4-nitro-1H-Imidazole-1-acetonitrile)
- 716316-17-5(Cyclobutanol, 3-(4-nitro-1H-imidazol-1-yl)-, trans-)
- 5006-69-9(4-nitro-1H-Imidazole-1-ethanol)
- 1193639-06-3(1-cyclohexyl-4-nitro-1H-Imidazole)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk